Cas no 1500-94-3 (Ethanone,1-(2,5-dimethyl-1H-pyrrol-3-yl)-)

• Product Name: Ethanone,1-(2,5-dimethyl-1H-pyrrol-3-yl)-
• CAS No: 1500-94-3
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 183770
• Update Time: 2024-01-25

Ethanone,1-(2,5-dimethyl-1H-pyrrol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2,5-dimethyl-1H-pyrrol-3-yl)-
• Ethanone, 1-(2,5-dimethyl-1H-pyrrol-3-yl)- (9CI)
• Ketone, 2,5-dimethyl-3-pyrrolyl methyl
• 1-(2,4-dimethyl-1H-pyrrol-3-yl)ethanone
• 1-(2,5-dimethyl-1H-pyrrol-3-yl)ethanone
• 2,5-Dimethylpyrrol-3-yl methyl ketone
• 3-Acetyl-2,5-dimethyl-pyrrole
• BRN 0112096
• Ketone, 2,5-dimethylpyrrol-3-yl methyl
• NSC 40231
• 2,5-Dimethyl-1H-pyrrol-3-yl(methyl) ketone

• Inchi： 1S/C8H11NO/c1-5-4-8(7(3)10)6(2)9-5/h4,9H,1-3H3
• InChI Key： PSUPUISQTBAWLO-UHFFFAOYSA-N
• SMILES： C(=O)(C1C=C(C)NC=1C)C

Computed Properties

• Exact Mass: 136.0763
• Monoisotopic Mass: 137.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.0630 (rough estimate)
• Boiling Point: 252.03°C (rough estimate)
• Flash Point: 112.1°C
• Refractive Index: 1.5360 (estimate)
• PSA: 29.96
• LogP: 1.83410

Ethanone,1-(2,5-dimethyl-1H-pyrrol-3-yl)- Security Information

• Storage Condition：Warehouse ventilation and low temperature drying